Cas no 1243450-04-5 (1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid
• CAS No: 1243450-04-5
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• CID: 1082426
• PubChem ID: 52988164
• Update Time: 2025-04-20

1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid
• 1-amino-4-bromopyrrole-2-carboxylic acid
• MB14547
• DA-18968
• SCHEMBL21465765
• 1243450-04-5

• Inchi： 1S/C5H5BrN2O2/c6-3-1-4(5(9)10)8(7)2-3/h1-2H,7H2,(H,9,10)
• InChI Key： LOSPQTNVEDFKHJ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C(=O)O)=C1)N

Computed Properties

• Exact Mass: 203.953
• Monoisotopic Mass: 203.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2
• XLogP3: 1.5